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Compound of Interest

Compound Name: Prevasore

Cat. No.: B1179568 Get Quote

This document provides comprehensive safety and logistical guidance for the handling of

Prevasore, a lip therapy gel, within a laboratory setting. While Prevasore is classified as a

Class IIb Medical Device and does not contain active pharmaceutical ingredients, adherence to

rigorous laboratory safety protocols is imperative to ensure a safe and uncontaminated

research environment.[1] The following procedures are designed for researchers, scientists,

and drug development professionals.

Personal Protective Equipment (PPE)
Although Prevasore is not considered hazardous, the following PPE is recommended as a

baseline for Good Laboratory Practice (GLP) to prevent contamination and ensure personal

safety during handling in a research context.

Gloves: Nitrile gloves should be worn to prevent contamination of the product and the

experiment. Gloves should be changed regularly and immediately if they become

compromised.

Lab Coat: A clean lab coat is necessary to protect against potential spills and to maintain a

sterile working environment.

Eye Protection: Safety glasses are recommended, especially when handling larger quantities

or during procedures that could lead to splashing.

Handling and Storage Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1179568?utm_src=pdf-interest
https://www.benchchem.com/product/b1179568?utm_src=pdf-body
https://www.benchchem.com/product/b1179568?utm_src=pdf-body
https://www.healthista.com/we-love-prevasore/
https://www.benchchem.com/product/b1179568?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper handling and storage are crucial for maintaining the integrity of Prevasore and ensuring

the safety of laboratory personnel.

Handling:

All handling of Prevasore should be done in a designated clean area.

Use sterile spatulas or other appropriate instruments to dispense the product.

Avoid direct contact with the skin and eyes.

Ensure all containers are properly labeled.

Storage:

Store Prevasore in its original container in a cool, dry place.

Keep containers tightly sealed to prevent contamination.

Spill and Disposal Management
In the event of a spill, prompt and appropriate action is necessary.

Spill Cleanup:

For small spills, absorb the material with an inert, non-combustible absorbent material

(e.g., sand, earth, diatomaceous earth, vermiculite).

Place the absorbed material into a suitable, labeled container for disposal.

Clean the spill area with a suitable detergent and water.

Disposal:

Dispose of unused Prevasore and any contaminated materials in accordance with local,

state, and federal regulations for non-hazardous waste.

Quantitative Data
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The following table summarizes the known properties of Prevasore.

Property Value

Appearance Pale green gel

Active Ingredients None

Key Ingredients

White soft paraffin, glycerol, trolamine,

carbomer, liquorice liquid extract, glycyrrhizinic

acid, copper PCA, phenoxyethanol, ethanol

Experimental Workflow for Handling Prevasore
The following diagram outlines the standard procedure for handling Prevasore in a laboratory

setting, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of Prevasore in a Laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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